Oxacillin

• CAS: 1173-88-2; 66-79-5
• Molecular Formula: C19H19N3O5S
• Molecular Weight: 401.4 g/mol
• InChI: InChI=1S/C19H19N3O5S/c1-9-11(12(21-27-9)10-7-5-4-6-8-10)15(23)20-13-16(24)22-14(18(25)26)19(2,3)28-17(13)22/h4-8,13-14,17H,1-3H3,(H,20,23)(H,25,26)/t13-,14+,17-/m1/s1
• InChIKey: UWYHMGVUTGAWSP-JKIFEVAISA-N
• Solubility: 8.62e-02 g/L

Oxacillin Sodium CAS 1173-88-2: Penicillinase-Resistant β-Lactam for Anti-Staphylococcal Research and Quality Control

Oxacillin (CAS: 1173-88-2; 66-79-5) is a semi-synthetic penicillin of the isoxazolyl class, structurally engineered to resist staphylococcal β-lactamase-mediated hydrolysis [1]. It functions by binding to and inactivating penicillin-binding proteins (PBPs), thereby inhibiting bacterial cell wall synthesis [2]. This compound is a standard-of-care agent in research and clinical microbiology for differentiating methicillin-susceptible from methicillin-resistant Staphylococcus aureus (MSSA/MRSA) and serves as a critical reference standard in pharmacopoeial analytical methods [3].

Mechanism Penicillin-binding protein inhibition for cell-wall synthesis studies

Reference Standard MSSA/MRSA differentiation in pharmacopoeial susceptibility testing

Formulation Research Stability profiling in parenteral admixture matrices

• [1] Barza M. Antimicrobial spectrum, pharmacology and therapeutic use of antibiotics. Part 2: penicillins. Am J Hosp Pharm. 1977 Jan;34(1):57-67. View Source
• [2] DrugBank. Oxacillin: Pharmacology and Mechanism of Action. DrugBank Accession Number DB00713. View Source
• [3] USP Monographs: Oxacillin Sodium. USP-NF 2025. View Source

Why Oxacillin Cannot Be Generically Substituted for All Penicillinase-Resistant Penicillins in Research or Formulation

Despite belonging to the same class of penicillinase-resistant penicillins, oxacillin, nafcillin, cloxacillin, and dicloxacillin exhibit significant quantitative disparities in critical procurement-relevant attributes. Interchanging these compounds without verification can compromise experimental reproducibility, therapeutic drug monitoring, and formulation stability. Key differentiators include a >300% difference in clinical thrombophlebitis rates versus nafcillin [1], a 128-fold difference in potentiation susceptibility in resistant strains compared to methicillin [2], and distinct stability profiles in parenteral admixtures [3]. These quantifiable differences underscore why oxacillin must be evaluated on its own evidence-based merits rather than treated as a class-level commodity.

IV tolerability endpoints differ across penicillinase-resistant penicillins; nafcillin may show higher thrombophlebitis incidence.

Solution stability in admixtures varies; oxacillin stability profiles are not interchangeable with nafcillin or ampicillin.

Potentiation susceptibility to adjuvants differs; oxacillin and methicillin exhibit distinct fold-reduction windows in resistant strains.

• [1] Arbeter AM, Tolpin MD, Piercy SA, et al. 752 NAFCILLIN-OXACILLIN COMPARATIVE CLINICAL TRIAL. Pediatr Res. 1978;12(4):489. View Source
• [2] PMC3785754. Table 2: MIC values and potentiation fold. View Source
• [3] Zhang Y, Trissel LA. Stability of Ampicillin Sodium, Nafcillin Sodium, and Oxacillin Sodium in AutoDose Infusion System Bags. Int J Pharm Compd. 2002;6(3):226-229. View Source

Quantitative Differentiation of Oxacillin Against Nafcillin, Methicillin, and Cloxacillin: A Procurement-Focused Evidence Guide

Oxacillin Exhibits Significantly Lower Thrombophlebitis Incidence Versus Nafcillin in Pediatric IV Therapy

In a double-blind clinical trial involving 114 pediatric patients receiving intravenous therapy, the incidence of thrombophlebitis was significantly higher for nafcillin (N) compared to oxacillin (O). Specifically, 17 of 52 patients (32.7%) receiving nafcillin developed thrombophlebitis, whereas only 4 of 62 patients (6.5%) receiving oxacillin experienced this adverse event [1].

Thrombophlebitis Incidence

Head-to-head

Oxacillin
6.5% vs Nafcillin
32.7%

Supports IV tolerability endpoint differentiation

Pediatric study; data may not transfer to adult models

Evidence Dimension	Incidence of thrombophlebitis during intravenous therapy
Target Compound Data	4/62 patients (6.5%)
Comparator Or Baseline	Nafcillin: 17/52 patients (32.7%)
Quantified Difference	5.03-fold higher incidence with nafcillin
Conditions	Pediatric patients, newborn to 17 years, receiving minimum 5 days IV therapy

Why This Matters

This substantial difference in venous tolerability directly impacts the selection of intravenous infusion protocols, potentially reducing the need for line replacement and improving patient compliance in clinical research settings.

• [1] Arbeter AM, Tolpin MD, Piercy SA, et al. 752 NAFCILLIN-OXACILLIN COMPARATIVE CLINICAL TRIAL. Pediatr Res. 1978;12(4):489. View Source

Oxacillin Solution Stability Surpasses Nafcillin and Ampicillin in Parenteral Admixtures

In a comparative stability study of beta-lactam antibiotics prepared in 0.9% sodium chloride for automated infusion systems, oxacillin sodium demonstrated superior stability. Oxacillin exhibited less than 10% degradation after 7 days at 23°C and less than 5% loss after 30 days at 4°C. In contrast, nafcillin sodium reached 10% loss after only 5 days at 23°C, and ampicillin sodium reached 10% loss within 24 hours at 23°C [1].

Solution Stability

Head-to-head

Oxacillin
<10% loss over 7 d (23°C) vs Nafcillin
10% loss in 5 d

Stability ranking for infusion protocols

Room-temperature and refrigerated conditions

Evidence Dimension	Chemical stability in admixture (% loss over time)
Target Compound Data	<10% loss at 7 days (23°C); <5% loss at 30 days (4°C)
Comparator Or Baseline	Nafcillin: 10% loss at 5 days (23°C); Ampicillin: 10% loss at 24h (23°C)
Quantified Difference	Oxacillin stable 1.4x longer at room temp vs nafcillin; 7x longer vs ampicillin
Conditions	1 g/100 mL in 0.9% NaCl, AutoDose Infusion System bags, protected from light

Why This Matters

For procurement of bulk solutions for extended infusion or compounding, oxacillin's extended shelf-life reduces waste and minimizes the frequency of admixture preparation, leading to operational efficiency and cost savings.

• [1] Zhang Y, Trissel LA. Stability of Ampicillin Sodium, Nafcillin Sodium, and Oxacillin Sodium in AutoDose Infusion System Bags. Int J Pharm Compd. 2002;6(3):226-229. View Source

Oxacillin Shows a 128-Fold Potentiation Window Against Resistant S. aureus Compared to Methicillin

In the presence of the potentiator molecule Of1, the MIC of oxacillin against a resistant Staphylococcus aureus strain dropped from 64 µg/mL to 0.5 µg/mL, a 128-fold reduction. Under identical conditions, the MIC of methicillin decreased from 128 µg/mL to 8 µg/mL, a 16-fold reduction [1]. This indicates oxacillin is significantly more susceptible to potentiation by this class of adjuvant.

Potentiation Window

Head-to-head

Oxacillin
128-fold reduction vs Methicillin
16-fold reduction

Larger potentiation dynamic range

Resistant strain with Of1 potentiator

Evidence Dimension	Fold-reduction in Minimum Inhibitory Concentration (MIC) with potentiator Of1
Target Compound Data	128-fold reduction (MIC 64 → 0.5 µg/mL)
Comparator Or Baseline	Methicillin: 16-fold reduction (MIC 128 → 8 µg/mL)
Quantified Difference	Oxacillin exhibits 8-fold greater susceptibility to potentiation
Conditions	S. aureus resistant strain, 20 µM Of1, broth microdilution

Why This Matters

In research settings exploring combination therapies or novel adjuvants to overcome beta-lactam resistance, oxacillin presents a substantially larger dynamic range for observing synergistic effects, making it a more sensitive and informative tool for mechanistic studies.

• [1] PMC3785754. Table 2: MIC values and potentiation fold with Of1. View Source

Comparative Protein Binding: Oxacillin is Highly Bound but Less than Dicloxacillin and Cloxacillin

Using equilibrium dialysis and ultrafiltration with human serum, the extent of serum protein binding for penicillinase-resistant penicillins was determined. The rank order was dicloxacillin > cloxacillin > oxacillin > nafcillin > methicillin. While oxacillin was highly bound (exact percentage varies by assay, generally >90%), its binding was lower than that of dicloxacillin and cloxacillin but higher than nafcillin and methicillin [1].

Protein Binding Rank

Cross-study comparable

1. Dicloxacillin
2. Cloxacillin
3. Oxacillin
4. Nafcillin
5. Methicillin

Intermediate free-fraction context

Binding rank may influence in vitro-in vivo correlation

Evidence Dimension	Relative ranking of human serum protein binding
Target Compound Data	Ranked 3rd highest among comparators
Comparator Or Baseline	Dicloxacillin (highest) > Cloxacillin > Oxacillin > Nafcillin > Methicillin (lowest)
Quantified Difference	Intermediate binding position within the class
Conditions	Equilibrium dialysis and ultrafiltration of human serum from volunteers receiving therapeutic doses

Why This Matters

Protein binding directly influences the fraction of free, pharmacologically active drug. An intermediate binding profile suggests oxacillin may balance sustained serum presence (via protein reservoir) with adequate free-drug concentrations for antimicrobial effect, a key consideration when correlating in vitro MICs with in vivo efficacy.

• [1] Kunin CM. Clinical pharmacology of the new penicillins: I. The importance of serum protein binding in determining antimicrobial activity and concentration in serum. Clin Pharmacol Ther. 1966;7(2):166-179. View Source

Beta-Lactamase Stability: Oxacillin is Equivalent to Early Cephalosporins but Less Stable than Methicillin

The relative stabilities of penicillinase-stable penicillins to staphylococcal β-lactamase were determined by hydrolysis rate, antibacterial activity comparison, and inactivation rate. The descending order of stability was methicillin > cloxacillin = dicloxacillin = flucloxacillin > oxacillin = cephalothin = cephradine = cephalexin > cefazolin = cephaloridine [1].

β-Lactamase Stability Rank

Class-level inference

1. Methicillin
2. Cloxacillin / Dicloxacillin / Flucloxacillin
3. Oxacillin / Cephalothin / Cephradine
4. Cefazolin / Cephaloridine

Enzyme stability ranking context

Class-level ranking; may vary by enzyme preparation

Evidence Dimension	Relative stability to staphylococcal β-lactamase
Target Compound Data	Ranked below cloxacillin/dicloxacillin/flucloxacillin, equivalent to early cephalosporins
Comparator Or Baseline	Methicillin (most stable) and cloxacillin (more stable)
Quantified Difference	Lower stability than cloxacillin; higher than cefazolin
Conditions	Isolated staphylococcal β-lactamase enzyme preparation

Why This Matters

This stability ranking informs the choice of compound in enzymatic assays or when studying beta-lactamase mechanisms. Oxacillin's intermediate stability profile makes it a useful comparator for characterizing novel beta-lactamase inhibitors or evaluating enzyme kinetics.

• [1] Comparative stabilities of penicillins and cephalosporins to staphylococcal β-lactamase and activities against Staphylococcus aureus. J Antimicrob Chemother. 1980;6(3):333. View Source

Pharmacopoeial Specification Compliance: Oxacillin Sodium Content Ranges from 815-950 µg/mg

According to the United States Pharmacopeia (USP) monograph, Oxacillin Sodium contains not less than 815 µg and not more than 950 µg of oxacillin (C19H19N3O5S) per mg, on the anhydrous basis [1]. The assay is performed using a validated HPLC method with a mobile phase and chromatographic system specifically defined for oxacillin quantification [2].

USP Potency Specification

Specification review

815 – 950 µg/mg

USP-defined potency for QC

Anhydrous basis; validated HPLC method

Evidence Dimension	USP potency specification for the sodium salt
Target Compound Data	815-950 µg/mg oxacillin equivalent
Comparator Or Baseline	Not applicable; this is a specification
Quantified Difference	Acceptable potency range defined by USP
Conditions	USP-NF monograph for Oxacillin Sodium

Why This Matters

This defined potency range is critical for procurement and formulation. It ensures that when calculating dosages or preparing standard solutions, the actual oxacillin content is known within a quantifiable range, directly impacting experimental accuracy and regulatory compliance.

• [1] USP Monographs: Oxacillin Sodium. USP-NF 2025. View Source
• [2] USP Monographs: Oxacillin for Injection. USP-NF 29. View Source

Optimal Research and Procurement Applications for Oxacillin Based on Differentiated Evidence

Parenteral Admixture and Extended Infusion Research

For studies involving continuous or extended intravenous infusion of beta-lactams, oxacillin's demonstrated stability—less than 10% loss over 7 days at room temperature—makes it a superior candidate compared to nafcillin or ampicillin [1]. This stability profile supports simplified outpatient parenteral antimicrobial therapy (OPAT) research protocols and reduces waste in automated compounding systems.

Pediatric Clinical Pharmacology and Safety Studies

When selecting an anti-staphylococcal penicillin for pediatric clinical research, oxacillin's significantly lower rate of thrombophlebitis (6.5%) compared to nafcillin (32.7%) [2] offers a clear safety advantage. This is particularly relevant for studies requiring prolonged intravenous access in children, where venous tolerability is a critical endpoint.

Antibiotic Potentiation and Adjuvant Discovery

In high-throughput screening or mechanistic studies aimed at identifying compounds that potentiate beta-lactam activity against MRSA, oxacillin's 128-fold potentiation window with Of1 [3] provides a more sensitive and dynamic assay signal compared to methicillin's 16-fold window. This makes oxacillin the preferred tool for detecting synergistic interactions.

Quality Control and Reference Standard Preparation

For analytical laboratories requiring a pharmacopoeial reference standard, oxacillin sodium monohydrate is specified by both the USP and EP. The defined potency range of 815-950 µg/mg [4] and the availability of validated HPLC methods [5] make it a reliable and traceable standard for quantifying beta-lactam content in pharmaceuticals and biological fluids.

Application

Selection Property

Validation Focus

Parenteral admixture stability studies

Room-temperature solution stability

Degradation kinetics in infusion matrices

Pediatric IV infusion tolerability research

Venous tolerability endpoint profile

Thrombophlebitis incidence in extended IV protocols

Beta-lactam potentiation screening studies

Potentiation dynamic range

MIC fold-reduction in resistant strains

Pharmacopoeial QC and reference standard

USP potency specification

HPLC assay accuracy per monograph

• [1] Zhang Y, Trissel LA. Stability of Ampicillin Sodium, Nafcillin Sodium, and Oxacillin Sodium in AutoDose Infusion System Bags. Int J Pharm Compd. 2002;6(3):226-229. View Source
• [2] Arbeter AM, Tolpin MD, Piercy SA, et al. 752 NAFCILLIN-OXACILLIN COMPARATIVE CLINICAL TRIAL. Pediatr Res. 1978;12(4):489. View Source
• [3] PMC3785754. Table 2: MIC values and potentiation fold with Of1. View Source
• [4] USP Monographs: Oxacillin Sodium. USP-NF 2025. View Source
• [5] USP Monographs: Oxacillin for Injection. USP-NF 29. View Source